Cas no 92001-53-1 (9H-Purine,6-chloro-8-ethyl-)
9H-Purine,6-chloro-8-ethyl- structure
Product Name:9H-Purine,6-chloro-8-ethyl-
CAS No:92001-53-1
MF:C7H7ClN4
MW:182.610279321671
CID:815687
PubChem ID:6081372
Update Time:2025-04-19
9H-Purine,6-chloro-8-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine,6-chloro-8-ethyl-
- 6-chloro-8-ethyl-7H-purine
- 6-CHLORO-8-ETHYL-9H-PURINE
- NSC-25735
- SCHEMBL5848451
- AB53799
- AKOS005208206
- 92001-53-1
- NSC 25735
- 8-ethyl-6-chloropurine
- PNSVJHYYAASBNE-UHFFFAOYSA-N
- NSC25735
- 9H-Purine, 6-chloro-8-ethyl-
- DTXSID20421899
-
- Inchi: 1S/C7H7ClN4/c1-2-4-11-5-6(8)9-3-10-7(5)12-4/h3H,2H2,1H3,(H,9,10,11,12)
- InChI Key: PNSVJHYYAASBNE-UHFFFAOYSA-N
- SMILES: ClC1C2=C(N=CN=1)N=C(CC)N2
Computed Properties
- Exact Mass: 182.036
- Monoisotopic Mass: 182.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.5A^2
- XLogP3: 1.9
Experimental Properties
- Density: 1.58
- Boiling Point: 275.4°Cat760mmHg
- Flash Point: 120.4°C
- Refractive Index: 1.735
9H-Purine,6-chloro-8-ethyl- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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